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Cat. No.: B1140689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential

applications of ionic liquids derived from tetramethylammonium hydrogensulfate. The

information is intended to guide researchers in the preparation and utilization of this protic ionic

liquid in various chemical and pharmaceutical contexts.

Introduction
Ionic liquids (ILs) are a class of salts with melting points below 100°C, exhibiting unique

properties such as low vapor pressure, high thermal stability, and tunable solvency.[1][2] Protic

ionic liquids (PILs), formed by the proton transfer from a Brønsted acid to a Brønsted base, are

a subclass of ILs that have gained significant attention due to their straightforward synthesis

and potential as catalysts and electrolytes.[3]

Tetramethylammonium hydrogensulfate, [(CH₃)₄N][HSO₄], is a quaternary ammonium salt

that can function as a protic ionic liquid. Its preparation via a simple acid-base neutralization

reaction makes it an accessible and cost-effective option for various applications. This

document outlines the synthesis, physicochemical properties, and potential uses of

tetramethylammonium hydrogensulfate as an ionic liquid, with a focus on its role in catalysis

and organic synthesis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1140689?utm_src=pdf-interest
https://www.benchchem.com/product/b1140689?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10785297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10818567/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7663996/
https://www.benchchem.com/product/b1140689?utm_src=pdf-body
https://www.benchchem.com/product/b1140689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
A summary of the key physicochemical properties of tetramethylammonium hydrogensulfate
is presented in Table 1. These properties are crucial for understanding the behavior of the ionic

liquid and for its application in different experimental setups.

Table 1: Physicochemical Properties of Tetramethylammonium Hydrogensulfate

Property Value Reference(s)

Molecular Formula C₄H₁₃NO₄S [4]

Molecular Weight
171.22 g/mol (anhydrous

basis)
[4][5]

Appearance
White to off-white crystalline

powder
[6]

Melting Point 292-295 °C (decomposes) [4]

Solubility Soluble in water [7]

Note: The properties of the ionic liquid can be influenced by the presence of water and other

impurities.

Experimental Protocols
Synthesis of Tetramethylammonium Hydrogensulfate
Ionic Liquid
This protocol describes the synthesis of tetramethylammonium hydrogensulfate via a direct

acid-base neutralization reaction between tetramethylammonium hydroxide and sulfuric acid.

Materials:

Tetramethylammonium hydroxide solution (e.g., 25 wt. % in water)

Sulfuric acid (concentrated, 98%)
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Deionized water

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, place a known amount of

tetramethylammonium hydroxide solution.

Place the flask in an ice bath and begin stirring.

Slowly add a stoichiometric amount (1:1 molar ratio) of concentrated sulfuric acid to the

tetramethylammonium hydroxide solution using a dropping funnel. Caution: The reaction is

exothermic. Maintain a slow addition rate to control the temperature.

After the addition is complete, continue stirring the mixture at room temperature for 2-3 hours

to ensure the reaction goes to completion.

Remove the water from the resulting solution using a rotary evaporator under reduced

pressure. The temperature should be kept as low as possible to avoid decomposition of the

product.

The final product, tetramethylammonium hydrogensulfate, is a white to off-white solid. Dry

the product under vacuum to remove any residual moisture.

Diagram of the Synthesis Workflow:
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Synthesis of Tetramethylammonium Hydrogensulfate
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Phase-Transfer Catalysis Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

